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Compound of Interest

Compound Name: Ethyl Laurate

Cat. No.: B125891

An In-depth Technical Guide to Ethyl Laurate

Introduction

Ethyl laurate, also known as ethyl dodecanoate, is the fatty acid ester formed from lauric acid
and ethanol.[1][2] Its CAS Registry Number is 106-33-2.[2][3] This colorless, oily liquid
possesses a mild, fruity-floral, and waxy odor and is found naturally in various fruits and
alcoholic beverages like apples, melons, and wine.[2][4][5] Due to its favorable
physicochemical properties, low toxicity, and biodegradability, ethyl laurate serves as a
versatile compound in numerous industrial and research applications.[3] It is widely utilized as
a flavoring agent in the food industry, an emollient and fragrance component in cosmetics, and
increasingly, as a critical excipient in pharmaceutical formulations.[1][3][6] For drug
development professionals, its role as a solvent, penetration enhancer, and carrier for active
pharmaceutical ingredients (APIs) is of particular interest for improving the solubility and
bioavailability of therapeutic agents.[1][3]

Molecular Structure

Ethyl laurate is structurally composed of a 12-carbon lauric acid chain linked to an ethyl group
via an ester bond.[1]

e Chemical Formula: C14H2802[3][7]

» Synonyms: Ethyl dodecanoate, Lauric acid ethyl ester, Dodecanoic acid ethyl ester[2][3]
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o |[UPAC Name: Ethyl dodecanoate[8]

Physicochemical Properties

The physical and chemical characteristics of ethyl laurate are summarized in the table below.

It is miscible with organic solvents like ethanol and ether but is insoluble in water.[1][4][9]

Property Value References

Molecular Weight 228.37 g/mol [31[7]
Colorless to pale yellow oily

Appearance o [31[4]19]
liquid

Melting Point -7°C to -10°C [1][4][9]

Boiling Point 269 - 271 °C [11[4119]

Density 0.863 g/cm3 (at 20°C) [4][10]

Refractive Index

n20/D 1.430 - 1.434

[2](3]

Flash Point

>113 °C (>230 °F)

[2]19]

Vapor Pressure

0.1 hPa (at 60 °C)

[2]4]

Water Solubility

Insoluble

[1]141(°]

LogP

6.02

[2]

Synthesis of Ethyl Laurate

Ethyl laurate is primarily synthesized through the esterification of lauric acid with ethanol.

Various catalytic methods have been developed to optimize reaction efficiency and yield.

Experimental Protocol 1: Acid-Catalyzed Esterification

This is a traditional method for synthesizing ethyl laurate.[1]

Materials:

e Lauric acid (C12H24032)
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Ethanol (C2HsOH), absolute

Sulfuric acid (H2S0Oa4), concentrated (as catalyst)

Sodium bicarbonate (NaHCOs3) solution, saturated

Anhydrous magnesium sulfate (MgSQOa)

Reaction flask with reflux condenser, separating funnel, distillation apparatus

Methodology:

Combine lauric acid and an excess of absolute ethanol in a round-bottom flask. The molar

ratio of ethanol to lauric acid is typically between 2:1 and 8:1.[11]
e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.
o Heat the mixture to reflux for several hours to drive the esterification reaction to completion.

 After cooling, transfer the mixture to a separating funnel and wash sequentially with water
and a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

» Wash again with water to remove any remaining salts.
» Dry the organic layer (ethyl laurate) over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

» Purify the crude ethyl laurate by distillation under reduced pressure to obtain the final
product.

Experimental Protocol 2: Solvent-Free Enzymatic
Synthesis

Enzymatic synthesis offers a more environmentally friendly "green chemistry" approach with
high specificity and milder reaction conditions.[7][11][12]

Materials:
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 Lauric acid

e Ethanol

e Immobilized lipase (e.g., Fermase CALB™ 10,000)[11][12]
» Molecular sieves (to remove water by-product)[11]

e Mechanically stirred reactor

Methodology:

e Add equimolar amounts of lauric acid and ethanol (e.g., 50 mmol each) to the reactor.[11] A
2:1 molar ratio of ethanol to lauric acid can also be used.[11]

 Stir the mixture at a constant temperature (e.g., 60°C) for approximately 10 minutes to
ensure homogeneity.[11]

« Initiate the reaction by adding the immobilized lipase catalyst (e.qg., 2-2.5% w/w of total
substrates) and molecular sieves (e.g., 12% wi/w) to the reactor.[11][12]

e Maintain the reaction at the set temperature and agitation speed (e.g., 200 rpm) for the
required duration (e.g., 4 hours).[11][12]

e Monitor the reaction progress by taking periodic samples and analyzing the acid value via
titration or product formation via gas chromatography (GC).[7][11]

o Upon completion, separate the immobilized enzyme from the product mixture by filtration.
The enzyme can be washed, dried, and reused for subsequent batches.[11]

e The resulting ethyl laurate product is typically of high purity and may not require extensive
downstream purification.
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Workflow for Acid-Catalyzed Synthesis of Ethyl Laurate

Reactants & Catalyst

Lauric Acid Ethanol (Excess) H2S04 (Catalyst)

catalyzes

Reaction‘% Purification

1. Reflux Reaction

2. Neutralization
(NaHCOs Wash)

(Anhydrous MgSOa4)
“\emoved

4. Distillation
(Reduced Pressure) AN

/

/ Products & By-products N

Pure Ethyl Laurate, Water & Salts

\,
\,
\,
\,
\,

Click to download full resolution via product page
Caption: Workflow for the synthesis of ethyl laurate via acid-catalyzed esterification.
Applications in Drug Development
Ethyl laurate's properties make it a valuable excipient in the pharmaceutical industry.

e Solvent and Carrier: It serves as a solvent and carrier for drug formulations, which can
enhance the solubility and bioavailability of poorly water-soluble active ingredients.[3]

» Topical Formulations: In topical and transdermal drug delivery systems, it functions as a skin-
conditioning agent and penetration enhancer, improving the absorption of APIs through the
skin.[1]

» Emollient and Emulsifier: Its emulsifying properties help stabilize mixtures and improve the
texture of creams and lotions used for drug delivery.[1][3]
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Safety and Toxicology

Ethyl laurate is generally considered safe for its intended uses in food, cosmetic, and
pharmaceutical applications.[1]

Toxicity: It exhibits low acute toxicity, with an oral LD50 in rabbits greater than 5000 mg/kg.[2]

e [rritation: Direct contact may cause mild skin and eye irritation.[13][14] It is recommended to
wash skin thoroughly after handling and to use in a well-ventilated area.[14]

o Sensitization: While not expected to cause skin sensitization in the general population, it has
the potential to induce it in a small fraction of individuals at high concentrations.[5][13] The
Research Institute for Fragrance Materials (RIFM) has established maximum acceptable
concentration levels to prevent this.[5]

o Genotoxicity: Studies indicate that ethyl laurate does not present a concern for genotoxicity
or mutagenicity.[13][15]

o Metabolism: It is expected to be hydrolyzed in the body to lauric acid and ethanol, both of
which are metabolized through normal physiological pathways.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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